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Compound of Interest

Compound Name: Solanone

Cat. No.: B154384 Get Quote

This document provides essential safety and logistical information for handling Solanine in a

laboratory setting. The guidance is intended for researchers, scientists, and drug development

professionals.

Note on Chemical Name: The term "Solanone" was specified. However, safety literature

predominantly refers to "Solanine," a well-documented glycoalkaloid toxin. Given the focus on

laboratory safety for a research audience, this guide addresses the protocols for Solanine

(CAS No. 20562-02-1), assuming "Solanone" is a potential misspelling. If you are working with

the fragrance ingredient Solanone (CAS No. 1937-54-8), please consult its specific Safety

Data Sheet (SDS), as handling requirements may differ.

Hazard Summary and Classification
Solanine is classified as a toxic substance, and its handling requires strict adherence to safety

protocols. The primary route of acute toxicity is ingestion.[1][2]

The substance is classified according to the Globally Harmonized System (GHS).[3][4]

Classification Hazard Class
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral (Category 4)
3.1O

H302: Harmful if

swallowed.[4][5]

Exclamation

Mark
Warning[4]
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Personal Protective Equipment (PPE) Protocol
Appropriate PPE is mandatory to prevent exposure when handling Solanine.[6] All PPE should

be selected based on a thorough risk assessment and cleaned or disposed of according to the

manufacturer's instructions.[6]

1. Eye and Face Protection:

Required: Wear safety goggles with side protection that conform to EN 166 standards.[4][5]

[7]

For Splash Risk: If there is a risk of splashing, a face shield should be worn in addition to

safety goggles.[7]

2. Skin Protection:

Gloves: Chemical-resistant gloves (tested according to EN 374) are required.[4][5] Suitable

materials include nitrile rubber, neoprene, or butyl rubber.[6] Always inspect gloves for tears

or holes before use and wash them before removal.

Lab Coat/Coveralls: A professional lab coat is required. For tasks with a higher risk of dust

generation or splashes, consider certified protective workwear (e.g., according to EN ISO

27065) or disposable coveralls.[7][8]

3. Respiratory Protection:

Required for Solids: When handling Solanine powder or in any situation where dust may be

generated, respiratory protection is necessary.[5]

Type: Use a certified particle-filtering half mask (e.g., N95, FFP2) or a half mask with

appropriate particulate filters.[7][8] Ensure the mask has a tight fit.[7]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the workflow for safely handling Solanine from preparation to post-

experiment cleanup.

1. Preparation:
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Designate a specific area for handling Solanine, preferably within a chemical fume hood or a

well-ventilated space.[5][9]

Ensure an eyewash station and safety shower are accessible.

Assemble all necessary equipment and PPE before handling the chemical.

Prepare for waste disposal by labeling a dedicated, sealable container for hazardous waste.

[4]

2. Handling:

Don all required PPE as specified above.

Handle the substance carefully to avoid dust formation.[5]

Do not eat, drink, chew gum, or use tobacco products in the handling area.[3][6]

Keep the container tightly closed when not in use.[9]

3. Post-Handling & Cleanup:

Decontaminate the work surface using an appropriate cleaning agent.

Carefully remove PPE, starting with gloves (wash them first), then goggles and lab coat.

Wash hands thoroughly with soap and water after work.[4][5]

Store Solanine in a cool, dry, and locked-up place.[5][9]
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Caption: Workflow for Safe Handling of Solanine.
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Disposal Plan
All Solanine waste, including empty containers and contaminated disposables (e.g., gloves,

wipes), must be treated as hazardous waste.[4]

Solid Waste: Collect all solid waste, including residual powder and contaminated materials,

in a clearly labeled, sealable hazardous waste container.

Liquid Waste: Do not dispose of Solanine solutions down the drain.[4][5] Collect in a

designated, sealed hazardous waste container compatible with the solvent used.

Final Disposal: Dispose of all waste containers through an approved waste disposal plant or

your institution's environmental health and safety (EHS) office.[3][4]

Spill Detected
Evacuate Immediate Area

Alert Colleagues
Is appropriate

PPE on?

Don Spill-Response PPE
(incl. Respirator)

No

Contain Spill
(Use absorbent for liquids)

Yes Clean Up Mechanically
(Avoid raising dust)

Place Waste in
Hazardous Waste Container

Decontaminate Area Report to EHS

Click to download full resolution via product page

Caption: Logical Flow for Solanine Spill Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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